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This guide provides a comprehensive technical overview of 2,2-Dimethyl-3-octanone, a
ketone of interest to researchers, scientists, and professionals in drug development and
organic synthesis. This document delves into its fundamental chemical and physical properties,
offers a detailed synthetic protocol, and discusses its potential applications, all while adhering
to the highest standards of scientific integrity.

Introduction and Chemical Identity

2,2-Dimethyl-3-octanone, also known as tert-butyl pentyl ketone, is an aliphatic ketone with
the chemical formula C10H200.[1][2] Its structure features a carbonyl group at the third
position of an eight-carbon chain, with two methyl groups attached to the second carbon. This
substitution pattern, particularly the presence of a sterically hindering tert-butyl group adjacent
to the carbonyl, imparts unique reactivity and physicochemical properties to the molecule,
making it a subject of interest in synthetic chemistry.

The fundamental identifiers for 2,2-Dimethyl-3-octanone are:
e |[UPAC Name: 2,2-dimethyloctan-3-one[2]
o CAS Number: 5340-64-7[1][2]

e Molecular Formula: C10H200[1][2]
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e Molecular Weight: 156.27 g/mol [1]

Below is a diagram illustrating the molecular structure of 2,2-Dimethyl-3-octanone.

Molecular Structure of 2,2-Dimethyl-3-octanone
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Caption: 2D structure of 2,2-Dimethyl-3-octanone.

Physicochemical Properties
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A thorough understanding of the physicochemical properties of 2,2-Dimethyl-3-octanone is
essential for its application in research and development. The following table summarizes its
key properties.

Property Value Source
Molecular Formula C10H200 [1], [2]
Molecular Weight 156.27 g/mol [1]
Normal Boiling Point 478.84 K [1]
Normal Melting Point 254.81 K [1]
LogP (Octanol/Water Partition
o 3.182 [1]
Coefficient)
Water Solubility (log10WS in
v (log -3.05 [1]
mol/l)
Enthalpy of Vaporization
43.30 kd/mol [1]
(AvapH®)
Enthalpy of Fusion (AfusH®) 15.84 kJ/mol [1]

Synthesis and Experimental Protocol

The synthesis of sterically hindered ketones such as 2,2-Dimethyl-3-octanone often requires
specific strategies to overcome the steric hindrance of the tert-butyl group. A common and
effective method involves the acylation of an organometallic reagent. The following protocol
describes a representative synthesis of a tert-butyl ketone, which can be adapted for 2,2-
Dimethyl-3-octanone.

Synthesis of a tert-Butyl Ketone via Acylation of an
Organocuprate Reagent

This protocol is based on the well-established reaction of an acid chloride with a lithium
dialkylcuprate.
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Core Directive: The causality behind choosing an organocuprate reagent lies in its "softer"
nucleophilic character compared to Grignard or organolithium reagents. This selectivity
minimizes the common side reaction of tertiary alcohol formation that occurs when more
reactive organometallics add twice to the acid chloride.

Reagent Preparation Acylation Reaction ‘Work-up and Purification
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Caption: Experimental workflow for the synthesis of 2,2-Dimethyl-3-octanone.
Step-by-Step Methodology:
o Preparation of Lithium Phenylthio(tert-butyl)cuprate:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
nitrogen inlet, and a septum, add a solution of tert-butyllithium in pentane under a nitrogen
atmosphere.

o Cool the solution to -78 °C using a dry ice/acetone bath.

o Slowly add a solution of copper(l) iodide in anhydrous tetrahydrofuran (THF) to the stirred
tert-butyllithium solution.

o To this mixture, add a solution of thiophenol in anhydrous THF. Allow the mixture to warm
to 0 °C and stir for 30 minutes to form the lithium phenylthio(tert-butyl)cuprate reagent.

e Acylation Reaction:
o Cool the freshly prepared cuprate solution back down to -78 °C.

o Slowly add a solution of hexanoyl chloride in anhydrous THF to the stirred cuprate solution
via a syringe pump. The reaction is exothermic and the addition rate should be controlled
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to maintain the low temperature.
o After the addition is complete, stir the reaction mixture at -78 °C for an additional 2 hours.

o Work-up and Purification:

o Quench the reaction by the slow addition of a saturated aqueous solution of ammonium
chloride.

o Allow the mixture to warm to room temperature and transfer it to a separatory funnel.
o Extract the aqueous layer with diethyl ether (3 x 50 mL).

o Combine the organic layers and wash with saturated aqueous sodium bicarbonate
solution (2 x 50 mL) and then with brine (1 x 50 mL).

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

o Purify the crude product by vacuum distillation to obtain 2,2-Dimethyl-3-octanone as a
colorless liquid.

Applications in Research and Development

While specific applications of 2,2-Dimethyl-3-octanone in drug development are not
extensively documented in publicly available literature, its structural features suggest its utility
in several areas of organic synthesis and medicinal chemistry.

¢ Intermediate in Organic Synthesis: Ketones are versatile intermediates in organic synthesis.
The sterically hindered nature of 2,2-Dimethyl-3-octanone can be exploited to achieve high
selectivity in certain reactions. For instance, its enolate, formed under specific conditions,
can participate in stereoselective aldol additions. The tert-butyl group can act as a directing
group or a bulky protecting group in multi-step syntheses.

» Scaffold for Novel Compounds: The molecular framework of 2,2-Dimethyl-3-octanone can
serve as a starting point for the synthesis of more complex molecules with potential
biological activity. Derivatization of the ketone functionality can lead to a variety of
compounds, including alcohols, amines, and heterocyclic systems.
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Reaction Solvent in Pharmaceutical Manufacturing: Based on the properties of similar
ketones, 2,2-Dimethyl-3-octanone could potentially be used as a reaction solvent in
pharmaceutical manufacturing.[3] Its moderate boiling point makes it suitable for reactions at
elevated temperatures without the need for high-pressure equipment.[3]

Safety and Handling

Although a specific Safety Data Sheet (SDS) for 2,2-Dimethyl-3-octanone is not readily

available, the safety precautions for similar ketones, such as 2-octanone, provide a reliable

guide for its handling.

Hazards: Assumed to be a flammable liquid and vapor.[4][5][6][7] May be harmful if it comes
into contact with skin.[4][6][7]

Precautionary Measures:

o Keep away from heat, sparks, open flames, and hot surfaces.[4][5][6][7]

o

Keep the container tightly closed.[4][5][6]

Use in a well-ventilated area.

o

[¢]

Wear protective gloves, clothing, eye, and face protection.[5][6]

[¢]

Ground/bond container and receiving equipment to prevent static discharge.[4][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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